Cas no 1040674-82-5 (N-(2-chlorophenyl)-2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide)

• Product Name: N-(2-chlorophenyl)-2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide
• CAS No: 1040674-82-5
• MF: C₂₁H₁₇ClN₄O₂S
• MW: 424.903281927109
• CID: 5390655
• Update Time: 2025-08-05

N-(2-chlorophenyl)-2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-2-[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanylacetamide
• N-(2-chlorophenyl)-2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

• Inchi： 1S/C21H17ClN4O2S/c1-28-19-9-5-2-6-14(19)17-12-18-21(23-10-11-26(18)25-17)29-13-20(27)24-16-8-4-3-7-15(16)22/h2-12H,13H2,1H3,(H,24,27)
• InChI Key： LTALAPGGBLYEEF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1Cl)(=O)CSC1=NC=CN2N=C(C3=CC=CC=C3OC)C=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(2-chlorophenyl)-2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

N-(2-chlorophenyl)-2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide (CAS No. 1040674-82-5): A Comprehensive Overview

N-(2-chlorophenyl)-2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide (CAS No. 1040674-82-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 1040674-82-5, is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of N-(2-chlorophenyl)-2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide is notable for its intricate arrangement of functional groups. The molecule consists of a pyrazolo[1,5-a]pyrazine core, which is a heterocyclic system with two nitrogen atoms in the ring. This core is further substituted with a 2-methoxyphenyl group and a sulfanyl acetamide moiety. The presence of these functional groups imparts specific chemical and biological properties to the compound.

The synthesis of N-(2-chlorophenyl)-2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide typically involves multi-step reactions. One common approach involves the reaction of 2-chlorophenylamine with a suitable sulfanyl acetamide derivative, followed by the introduction of the pyrazolo[1,5-a]pyrazine moiety through a series of substitution and coupling reactions. Recent advancements in synthetic methodologies have focused on improving the yield and purity of the final product while minimizing environmental impact.

In terms of biological activity, N-(2-chlorophenyl)-2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes and receptors involved in disease pathways. For instance, studies have indicated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, it has been evaluated for its anti-inflammatory and neuroprotective properties.

Recent research has also explored the pharmacokinetic and pharmacodynamic profiles of N-(2-chlorophenyl)-2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The compound's favorable ADME profile suggests that it may be suitable for further development as a therapeutic agent.

One notable study published in the Journal of Medicinal Chemistry highlighted the potential of N-(2-chlorophenyl)-2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide as a lead compound for the treatment of neurodegenerative diseases. The researchers found that this compound effectively crossed the blood-brain barrier and demonstrated neuroprotective effects in animal models of Parkinson's disease. These findings have sparked interest in further investigating its therapeutic potential for other neurological disorders.

In conclusion, N-(2-chlorophenyl)-2-{[2-(2-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide (CAS No. 1040674-82-5) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as an inhibitor of key enzymes and receptors makes it an attractive candidate for further pharmaceutical development. Ongoing research continues to uncover new applications and optimize its properties for clinical use.